Cas no 62702-72-1 (2-Furancarboxaldehyde, 5-(hexadecyloxy)-)

2-Furancarboxaldehyde, 5-(hexadecyloxy)- structure
62702-72-1 structure
Product Name:2-Furancarboxaldehyde, 5-(hexadecyloxy)-
CAS No:62702-72-1
MF:C21H36O3
MW:336.50874710083
CID:434685
PubChem ID:21450441
Update Time:2025-04-19

2-Furancarboxaldehyde, 5-(hexadecyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxaldehyde, 5-(hexadecyloxy)-
    • 5-hexadecoxyfuran-2-carbaldehyde
    • DTXSID20614087
    • 5-(HEXADECYLOXY)FURAN-2-CARBALDEHYDE
    • 62702-72-1
    • SCHEMBL11717392
    • Inchi: 1S/C21H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-23-21-17-16-20(19-22)24-21/h16-17,19H,2-15,18H2,1H3
    • InChI Key: TUNFMZRLKFTFJH-UHFFFAOYSA-N
    • SMILES: O(C1=CC=C(C=O)O1)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 336.26658
  • Monoisotopic Mass: 336.26644501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 17
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.8
  • Topological Polar Surface Area: 39.4Ų

Experimental Properties

  • PSA: 39.44
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